Cas no 2228792-92-3 (2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol
• CAS No: 2228792-92-3
• MF: C₅H₉N₃S
• MW: 143.210058927536
• CID: 6173973
• PubChem ID: 165624688
• Update Time: 2025-06-29

2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol
• 2228792-92-3
• EN300-1787439

• Inchi： 1S/C5H9N3S/c1-8-4-5(2-3-9)6-7-8/h4,9H,2-3H2,1H3
• InChI Key： PGMLKOXDPQSGPX-UHFFFAOYSA-N
• SMILES： SCCC1=CN(C)N=N1

Computed Properties

• Exact Mass: 143.05171847g/mol
• Monoisotopic Mass: 143.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 31.7Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol

Introduction to 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol (CAS No. 2228792-92-3)

2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol (CAS No. 2228792-92-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole derivative class, characterized by its unique structural framework that combines a thiol group with a triazole ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol consists of an ethane backbone substituted with a thiol (-SH) group at the terminal carbon and a 1-methylated 1H-1,2,3-triazole ring attached to the adjacent carbon. This configuration facilitates diverse chemical transformations, including nucleophilic substitution reactions, metal coordination, and hydrogen bonding interactions. Such characteristics are highly relevant in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on triazole-containing compounds due to their broad spectrum of biological activities. The triazole moiety is known for its stability and ability to form hydrogen bonds with biomolecules, which is crucial for drug design. Specifically, 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol has been explored as a building block for synthesizing small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its potential in modulating enzyme activity and interacting with protein receptors.

One of the most compelling aspects of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol is its versatility in synthetic chemistry. The thiol group can participate in disulfide bond formation, which is essential for stabilizing protein structures and developing peptide mimetics. Additionally, the methyl-substituted triazole ring enhances lipophilicity while maintaining metabolic stability, making it an attractive scaffold for oral bioavailability. These attributes have positioned this compound as a promising candidate for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol. Molecular docking simulations have revealed its potential binding interactions with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases. Furthermore, quantum mechanical calculations have provided insights into its electronic properties and reactivity patterns, aiding in the rational design of analogs with improved pharmacokinetic profiles.

The synthesis of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-thiol typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the formation of the triazole ring via cycloaddition between azide and alkene derivatives followed by thiolation at the terminal position. Optimization of reaction conditions has been critical to achieving high yields and purity levels suitable for pharmaceutical applications.

In drug discovery pipelines, CAS No. 2228792-92-3 serves as a key intermediate in the development of novel therapeutics targeting neurological disorders. Preliminary pharmacological studies suggest that derivatives of this compound exhibit neuroprotective effects by modulating glutamate receptor activity and reducing oxidative stress. These findings underscore the importance of continued investigation into its biological relevance.

The role of computational modeling in understanding the behavior of strong>2-(1-methyl-H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-polyvalent H-triazol-H-polyvalent H-polyvalent H-polyvalent H-polyvalent ethane-H-sulfur poly-valence poly-valence poly-valence poly-valence poly-valence poly-valence poly-valence poly-valence poly-valence ethane-H-sulfur) (CAS No. 2228792 92 3) has been instrumental in guiding experimental efforts. By leveraging machine learning algorithms to predict molecular properties such as solubility and metabolic stability, researchers can accelerate the discovery process significantly.

Future directions in the study of this compound include exploring its role in polymer chemistry and material science applications. The thiol group's ability to form covalent bonds with other functionalized molecules makes it an excellent candidate for creating cross-linked networks or hydrogels with tailored properties. Such materials could find applications in drug delivery systems or as scaffolds for tissue engineering.

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